Cas no 2171883-96-6 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid
• CAS No: 2171883-96-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6557365
• PubChem ID: 165805829
• Update Time: 2025-10-29

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid
• EN300-1495985
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-methylbutanoic acid
• 2171883-96-6

• Inchi： 1S/C27H34N2O5/c1-18(11-12-25(30)29-16-19(2)15-26(31)32)13-14-28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QUNOLYRWXLWXAS-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2171883-96-6 and Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic Acid

The compound with the CAS number 2171883-96-6 and the product name 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biotechnology. The intricate arrangement of functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the presence of multiple amide bonds, makes it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with unique structural features. The 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid stands out due to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing side effects. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its stability and compatibility with various biological systems, making it an ideal component for drug molecules.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Current research indicates that it may interfere with key enzymes and receptors involved in inflammation and cancer progression. The amide bonds within its structure contribute to its solubility and bioavailability, which are critical factors for drug formulation. Additionally, the methyl groups at specific positions enhance its metabolic stability, ensuring that it remains active within the body for a prolonged period.

Recent studies have highlighted the compound's ability to inhibit certain proteases that are overexpressed in tumor cells. By targeting these enzymes, the compound can disrupt signaling pathways that promote cell proliferation and survival. This mechanism of action aligns well with current trends in oncology research, where precision targeting is key to improving treatment outcomes. The fluoren-9-ylmethoxycarbonyl moiety plays a pivotal role in this process by facilitating tight binding to the target protease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are employed to construct the complex framework efficiently. The use of high-purity reagents ensures that impurities do not interfere with the final product's integrity. This meticulous approach underscores the importance of quality control in pharmaceutical manufacturing.

From a regulatory perspective, the compound must undergo rigorous testing to meet safety and efficacy standards before it can be approved for clinical use. Preclinical studies are conducted to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies provide valuable insights into how the compound behaves within an organism and help identify potential toxicity concerns.

The potential applications of this compound extend beyond oncology. Researchers are exploring its efficacy in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylbutanoic acid to modulate inflammatory pathways suggests that it could serve as a versatile therapeutic agent.

In conclusion, the compound with CAS number 2171883-96-6 represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new applications for this compound, reinforcing its potential as a cornerstone in modern medicine.